Cas no 341967-82-6 (N-(3,5-Dichlorophenyl)-7-hydroxy-5-oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-6-carboxamide)

• Product Name: N-(3,5-Dichlorophenyl)-7-hydroxy-5-oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-6-carboxamide
• CAS No: 341967-82-6
• MDL: MFCD01568719
• CID: 4649158
• Update Time: 2025-07-09

N-(3,5-Dichlorophenyl)-7-hydroxy-5-oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-Dichlorophenyl)-7-hydroxy-5-oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-6-carboxamide

• MDL： MFCD01568719

Additional information on N-(3,5-Dichlorophenyl)-7-hydroxy-5-oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-6-carboxamide

Comprehensive Analysis of N-(3,5-Dichlorophenyl)-7-hydroxy-5-oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-6-carboxamide (CAS No. 341967-82-6)

The compound N-(3,5-Dichlorophenyl)-7-hydroxy-5-oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-6-carboxamide, identified by its CAS number 341967-82-6, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry. Its unique pyrido3,2,1-ijquinoline core, coupled with a dichlorophenyl substituent, makes it a subject of interest for researchers exploring novel therapeutic agents. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this compound, while addressing common queries from the scientific community.

One of the most frequently searched questions regarding CAS 341967-82-6 is its potential role in drug discovery. Recent studies suggest that derivatives of pyrido3,2,1-ijquinoline exhibit promising biological activities, including anti-inflammatory and antimicrobial properties. The presence of the 7-hydroxy and 5-oxo functional groups in this compound further enhances its reactivity, making it a candidate for further pharmacological evaluation. Researchers are particularly interested in its mechanism of action, which is believed to involve modulation of specific enzymatic pathways.

Another hot topic in the context of N-(3,5-Dichlorophenyl)-7-hydroxy-5-oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-6-carboxamide is its synthetic accessibility. Organic chemists are exploring efficient routes to synthesize this molecule, with a focus on minimizing byproducts and maximizing yield. The dichlorophenyl moiety, in particular, poses a challenge due to its steric and electronic effects, but recent advancements in catalytic methods have shown promise. This aligns with the growing demand for sustainable and scalable synthetic protocols in the pharmaceutical industry.

From a structural perspective, the pyrido3,2,1-ijquinoline scaffold is a hybrid of quinoline and pyridine, two heterocycles known for their diverse biological activities. The incorporation of a carboxamide group at the 6-position adds another layer of functionality, potentially enabling interactions with biological targets such as receptors or enzymes. Computational studies, including molecular docking and dynamics simulations, are being employed to predict the binding affinity and selectivity of this compound, addressing another common query among researchers.

In addition to its potential therapeutic applications, CAS 341967-82-6 is also being investigated for its physicochemical properties. Solubility, stability, and partition coefficient (logP) are critical parameters that influence its bioavailability and formulation development. Recent publications highlight the importance of these factors in the early stages of drug design, reflecting the broader trend toward data-driven approaches in medicinal chemistry.

Finally, the safety profile of N-(3,5-Dichlorophenyl)-7-hydroxy-5-oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-6-carboxamide is a topic of ongoing research. While preliminary studies indicate low acute toxicity, comprehensive toxicological assessments are necessary to evaluate its long-term effects. This aligns with the increasing emphasis on safety and efficacy in the development of new chemical entities, a trend driven by regulatory requirements and public demand for safer pharmaceuticals.

In summary, CAS 341967-82-6 represents a fascinating case study in the intersection of synthetic chemistry, computational modeling, and drug discovery. Its unique structure and potential applications make it a compound worth watching in the coming years, as researchers continue to unravel its full potential.